Cas no 380585-19-3 (Pentanoic acid,5-oxo-2-propyl-5-(1,3,4-thiadiazol-2-ylamino)-)

• Product Name: Pentanoic acid,5-oxo-2-propyl-5-(1,3,4-thiadiazol-2-ylamino)-
• CAS No: 380585-19-3
• MF: C₁₀H₁₅N₃O₃S
• MW: 257.30940079689
• CID: 320344
• PubChem ID: 3142085
• Update Time: 2025-07-08

Pentanoic acid,5-oxo-2-propyl-5-(1,3,4-thiadiazol-2-ylamino)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,5-oxo-2-propyl-5-(1,3,4-thiadiazol-2-ylamino)-
• 2-[2-([1,3,4]THIADIAZOL-2-YLCARBAMOYL)-ETHYL]-PENTANOIC ACID
• 5-oxo-2-propyl-5-(1,3,4-thiadiazol-2-ylamino)pentanoic acid
• AKOS000589307
• 2-[2-([1,3,4]Thiadiazol-2-ylcarbamoyl)ethyl]-pentanoic acid
• AKOS005662630
• EU-0048636
• DTXSID30389739
• 2-[2-([1,3,4]Thiadiazol-2-ylcarbamoyl)-ethyl]-pentanoicacid
• 380585-19-3
• AKOS024303131
• CCG-114859
• 5-((1,3,4-Thiadiazol-2-yl)amino)-5-oxo-2-propylpentanoicacid
• 5-((1,3,4-Thiadiazol-2-yl)amino)-5-oxo-2-propylpentanoic acid

• MDL： MFCD02855828
• Inchi： 1S/C10H15N3O3S/c1-2-3-7(9(15)16)4-5-8(14)12-10-13-11-6-17-10/h6-7H,2-5H2,1H3,(H,15,16)(H,12,13,14)
• InChI Key： YPUOBLQIQXRNQU-UHFFFAOYSA-N
• SMILES： S1C=NN=C1NC(CCC(C(=O)O)CCC)=O

Computed Properties

• Exact Mass: 257.08300
• Monoisotopic Mass: 257.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 120.42000
• LogP: 1.83070

Pentanoic acid,5-oxo-2-propyl-5-(1,3,4-thiadiazol-2-ylamino)- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on Pentanoic acid,5-oxo-2-propyl-5-(1,3,4-thiadiazol-2-ylamino)-

Pentanoic Acid,5-Oxo-2-Propyl-5-(1,3,4-Thiadiazol-2-Ylamino)-

The compound CAS No 380585-19-3, also known as Pentanoic acid,5-oxo-2-propyl-5-(1,3,4-thiadiazol-2-ylamino)-, is a chemically synthesized organic compound with a unique structure that combines a pentanoic acid backbone with a thiadiazole ring. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals and agrochemicals. Recent studies have highlighted its promising biological activities, making it a subject of extensive research.

The molecular structure of Pentanoic acid,5-oxo-2-propyl... is characterized by a five-carbon chain (pentanoic acid) with a ketone group at the 5-position and an amino-substituted thiadiazole ring at the same position. The thiadiazole moiety is known for its ability to enhance the bioactivity of molecules by acting as a bioisostere or by providing additional hydrogen bonding opportunities. This structural feature makes the compound highly versatile and suitable for modification to explore its full potential.

Recent research has focused on the biological evaluation of this compound. Studies have demonstrated its potent anti-inflammatory and antioxidant properties, which are attributed to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, preliminary in vitro assays have shown that it exhibits significant cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent.

In the agricultural sector, this compound has shown promise as a plant growth regulator. Field trials have indicated that it can enhance crop yield by promoting root development and improving stress tolerance in plants. This dual functionality—pharmaceutical and agricultural—underscores the compound's versatility and broad applicability.

The synthesis of CAS No 380585... involves a multi-step process that includes the formation of the thiadiazole ring followed by its coupling with the pentanoic acid derivative. Researchers have optimized this synthesis pathway to improve yield and purity, making large-scale production feasible for industrial applications.

One of the most exciting developments in recent years is the exploration of this compound's role in drug delivery systems. Its unique chemical properties allow it to serve as a carrier for poorly water-soluble drugs, enhancing their bioavailability. This innovation could revolutionize how certain medications are administered, particularly in oncology and neurology.

Moreover, computational studies using advanced molecular modeling techniques have provided insights into the compound's interaction with biological targets at the molecular level. These studies have revealed that the thiadiazole ring plays a critical role in stabilizing interactions with target proteins, thereby influencing the compound's pharmacokinetic properties.

In conclusion, Pentanoic acid... represents a promising molecule with diverse applications across multiple disciplines. Its unique structure and favorable biological profiles make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to make significant contributions to both medicine and agriculture.